Cas no 89567-32-8 (Oxacyclotridecane-2,9-dione, 13-methyl-)

• Product Name: Oxacyclotridecane-2,9-dione, 13-methyl-
• CAS No: 89567-32-8
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 596250
• PubChem ID: 70510817
• Update Time: 2025-04-19

Oxacyclotridecane-2,9-dione, 13-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxacyclotridecane-2,9-dione, 13-methyl-
• 13-methyl-oxacyclotridecane-2,9-dione
• SCHEMBL11094267
• 13-METHYL-1-OXACYCLOTRIDECANE-2,9-DIONE
• DTXSID70742208
• 89567-32-8

• Inchi： 1S/C13H22O3/c1-11-7-6-9-12(14)8-4-2-3-5-10-13(15)16-11/h11H,2-10H2,1H3
• InChI Key： NWXURPPRRDIPIN-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCC(CCCC1C)=O)=O

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų